Cas no 561307-93-5 (2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]-)

• Product Name: 2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]-
• CAS No: 561307-93-5
• MF: C₁₆H₁₀N₄O₅
• MW: 338.274403095245
• CID: 349716
• PubChem ID: 136227088
• Update Time: 2025-04-19

2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1-[(3,5-dinitrophenyl)azo]-
• 1-[(3,5-dinitrophenyl)hydrazinylidene]naphthalen-2-one
• 561307-93-5
• DTXSID70853580
• 1-[2-(3,5-Dinitrophenyl)hydrazinylidene]naphthalen-2(1H)-one

• Inchi： 1S/C16H10N4O5/c21-15-6-5-10-3-1-2-4-14(10)16(15)18-17-11-7-12(19(22)23)9-13(8-11)20(24)25/h1-9,21H/b18-17+
• InChI Key： XJNZKJMLKVEGGG-ISLYRVAYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.0652
• Monoisotopic Mass: 338.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 131.23